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Compound of Interest

4-Bromo-2,2-dimethyl-3-
Compound Name:
pentanone

cat. No.: B2887267

An In-depth Technical Guide to 4-Bromo-2,2-dimethyl-3-pentanone for Researchers and
Drug Development Professionals

Introduction

4-Bromo-2,2-dimethyl-3-pentanone is an alpha-haloketone, a class of organic compounds
that are valuable as intermediates in organic synthesis. The presence of a bromine atom
adjacent to the carbonyl group makes it a versatile substrate for a variety of chemical
transformations. Understanding its properties and reactivity is crucial for its effective application
in the laboratory.

Core Molecular Attributes

The fundamental characteristics of 4-bromo-2,2-dimethyl-3-pentanone are its molecular
formula and weight, which are essential for stoichiometric calculations in chemical reactions.

e Molecular Formula: C7H13BrO[1][2][3]
e Molecular Weight: 193.08 g/mol [3][4]

A detailed summary of its physicochemical properties is provided in the table below.
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Property Value

CAS Number 32278-29-8[1][2][3]
Exact Mass 192.01498 Da[1]
LogP 2.38500[1]
Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 1[1]

Rotatable Bond Count 2[1]

Synthesis of 4-Bromo-2,2-dimethyl-3-pentanone

The synthesis of 4-bromo-2,2-dimethyl-3-pentanone typically involves the bromination of its
precursor, 2,2-dimethyl-3-pentanone. This reaction is often catalyzed by an acid and proceeds
through an enol or enolate intermediate.

A general workflow for the synthesis is depicted in the following diagram:
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Caption: A generalized workflow for the synthesis of 4-bromo-2,2-dimethyl-3-pentanone.
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Experimental Protocol: Synthesis of 4-Bromo-2,2-
dimethyl-3-pentanone

The following is a representative protocol for the synthesis of 4-bromo-2,2-dimethyl-3-
pentanone. This procedure should be performed in a well-ventilated fume hood with
appropriate personal protective equipment.

Materials:

2,2-dimethyl-3-pentanone

e Bromine

e Phosphorus tribromide (catalyst)

¢ Anhydrous diethyl ether

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Stirrer

e Dropping funnel

e Condenser

e |ce bath

e Separatory funnel

 Rotary evaporator

Distillation apparatus

Procedure:
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 In a three-necked round-bottom flask equipped with a stirrer, dropping funnel, and a
condenser, dissolve 2,2-dimethyl-3-pentanone in anhydrous diethyl ether.

e Cool the flask in an ice bath to 0-5 °C.
e Add a catalytic amount of phosphorus tribromide to the stirred solution.

e Slowly add bromine from the dropping funnel to the reaction mixture while maintaining the
temperature below 10 °C. The disappearance of the bromine color indicates its consumption.

 After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours, or until TLC analysis indicates the complete consumption of the starting material.

o Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate
solution until the evolution of gas ceases.

o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer with water and then with brine.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude product.

» Purify the crude product by vacuum distillation to yield 4-bromo-2,2-dimethyl-3-pentanone
as a liquid.

Reactivity and Applications in Drug Development

Alpha-bromoketones are versatile intermediates in organic synthesis. The bromine atom can
be displaced by a wide range of nucleophiles, and the adjacent carbonyl group can be
manipulated to form various functional groups. While specific applications of 4-bromo-2,2-
dimethyl-3-pentanone in drug development are not extensively documented, its structural
motifs are present in various biologically active molecules. Its utility lies in its potential as a
building block for the synthesis of more complex molecules with potential therapeutic
applications. For instance, similar alpha-haloketones are used in the synthesis of heterocyclic
compounds, which are a common feature in many pharmaceutical agents.
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Safety and Handling

4-Bromo-2,2-dimethyl-3-pentanone should be handled with care, following standard
laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS) before
use. General safety precautions include:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.[5]

» Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.[5]

« Handling: Avoid contact with skin and eyes.[6] In case of contact, rinse the affected area with
plenty of water.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and sources of ignition.[5][6]

e Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations.[5]

Conclusion

4-Bromo-2,2-dimethyl-3-pentanone is a valuable chemical intermediate with potential
applications in organic synthesis and drug discovery. Its synthesis and reactivity are
characteristic of alpha-bromoketones, making it a useful tool for the construction of more
complex molecular architectures. Proper handling and adherence to safety protocols are
essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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